Cas no 1207007-57-5 (2-(3-chlorophenyl)-4-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one)

• Product Name: 2-(3-chlorophenyl)-4-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one
• CAS No: 1207007-57-5
• MF: C₂₁H₁₂ClN₅O₂
• MW: 401.805282592773
• CID: 5389839
• Update Time: 2025-11-01

2-(3-chlorophenyl)-4-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenyl)-4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)phthalazin-1-one
• 2-(3-chlorophenyl)-4-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one

• Inchi： 1S/C21H12ClN5O2/c22-14-6-3-7-15(11-14)27-21(28)17-9-2-1-8-16(17)18(25-27)20-24-19(26-29-20)13-5-4-10-23-12-13/h1-12H
• InChI Key： ZYAIYKSWMMAELI-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=CN=C3)N=2)=NN1C1=CC=CC(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 2-(3-chlorophenyl)-4-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one

Introduction to 2-(3-chlorophenyl)-4-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one and Its Significance in Modern Chemical Research

2-(3-chlorophenyl)-4-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one, with the CAS number 1207007-57-5, represents a compound of considerable interest in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's unique chemical architecture, featuring a combination of chlorophenyl, pyridinyl, and oxadiazole moieties, positions it as a promising candidate for further exploration in drug discovery.

The significance of this compound is underscored by its structural complexity and the diverse pharmacophoric elements it incorporates. The presence of a 3-chlorophenyl group suggests potential interactions with biological targets that may involve hydrophobic or electrostatic interactions. Meanwhile, the pyridin-3-yl substituent introduces a nitrogen-rich environment that can enhance binding affinity to proteins or enzymes. The core structure of 1,2-dihydrophthalazin-1-one provides a scaffold that is both rigid and adaptable, allowing for modifications that could fine-tune its biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that the 3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl moiety may serve as a key pharmacophore for interacting with specific biological pathways. This region has been shown to exhibit significant potential in modulating enzyme activity and receptor binding, making it a focal point for further investigation.

In the context of current research trends, compounds like 2-(3-chlorophenyl)-4-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one are being evaluated for their efficacy in addressing complex diseases such as cancer and neurodegenerative disorders. The oxadiazole ring is particularly noteworthy for its ability to influence cell signaling pathways and inflammatory responses. By integrating this moiety into a broader molecular framework, researchers aim to develop agents that can selectively target diseased cells while minimizing side effects.

The dihydrophthalazinone core is another critical component that contributes to the compound's versatility. This scaffold has been employed in various drug molecules due to its ability to engage with multiple biological targets simultaneously. Its structural rigidity allows for precise tuning of electronic properties, which can be leveraged to optimize pharmacokinetic profiles. Such characteristics make it an attractive choice for medicinal chemists seeking to design next-generation therapeutics.

From a synthetic perspective, the preparation of 1207007-57-5 involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The synthesis typically requires careful control of reaction conditions to ensure high yield and purity. Advances in catalytic processes have enabled more efficient routes to this compound, reducing both time consumption and environmental impact. These improvements are essential for scaling up production and making such compounds more accessible for research purposes.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural motifs have inspired research into agrochemicals and materials science, where similar heterocyclic frameworks are valued for their stability and reactivity. By exploring these interdisciplinary connections, scientists hope to uncover novel uses for molecules like 2-(3-chlorophenyl)-4-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one, thereby broadening their impact across multiple domains.

As computational tools continue to evolve, so too does our ability to predict the biological behavior of complex molecules. High-throughput virtual screening has become an indispensable technique for identifying promising candidates like this one. By integrating experimental data with computational models, researchers can accelerate the drug discovery process significantly. This synergy between experimental chemistry and computational biology is critical for translating laboratory findings into tangible therapeutic benefits.

The future prospects for 1207007-57-5 remain bright as new methodologies emerge and existing knowledge expands. Ongoing studies are focused on optimizing its pharmacological properties through structure-based drug design approaches. By leveraging cutting-edge technologies such as X-ray crystallography and NMR spectroscopy, scientists aim to elucidate detailed structural insights that will guide further modifications.

In conclusion,2-(3-chlorophenyl)-4-[3-(pyridin-3-y)-1,2 4 oxadiazol 5 yl] 12 dihydrophthalazin 1 one stands as a testament to the ingenuity of modern chemical research. Its multifaceted structure offers unparalleled opportunities for innovation across pharmaceuticals sciences life sciences materials science domains Its continued exploration promises not only new therapeutic agents but also deeper insights into fundamental chemical biology interactions These advancements collectively contribute towards addressing some most pressing challenges in medicine today